![molecular formula C21H19Cl2N3O B4399750 7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline](/img/structure/B4399750.png)
7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline
Overview
Description
7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline, also known as Cmpd-1, is a synthetic compound that has gained attention in scientific research for its potential use in cancer treatment.
Mechanism of Action
The mechanism of action of 7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline involves the inhibition of the protein kinase CK2, which is overexpressed in many types of cancer cells. By inhibiting CK2, this compound disrupts the signaling pathways that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the replication of the hepatitis C virus and to reduce inflammation in animal models of rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline in lab experiments is its specificity for CK2, which minimizes off-target effects. However, its low solubility in aqueous solutions can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the use of 7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline in cancer treatment. One possibility is the development of combination therapies that incorporate this compound with other anticancer agents. Another possibility is the use of this compound as a tool for studying the role of CK2 in cancer biology. Finally, further optimization of the synthesis method and formulation of this compound could improve its efficacy and utility as an anticancer agent.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promise as an anticancer agent through its inhibition of CK2. While there are limitations to its use in lab experiments, continued research into its mechanism of action and potential applications could lead to its development as a valuable tool in cancer treatment.
Scientific Research Applications
7-chloro-4-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]quinoline has been extensively studied in scientific research for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anticancer agent.
properties
IUPAC Name |
(3-chloro-4-methylphenyl)-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19Cl2N3O/c1-14-2-3-15(12-18(14)23)21(27)26-10-8-25(9-11-26)20-6-7-24-19-13-16(22)4-5-17(19)20/h2-7,12-13H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBOQCAEWGIUAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=C4C=CC(=CC4=NC=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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